Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]-

• CAS RN: 1940-20-1
• Molecular Formula: C13H6Cl6O2
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]phenol
• InChI: InChI=1S/C13H6Cl6O2/c14-6-2-4(12(20)11(19)10(6)18)1-5-9(17)7(15)3-8(16)13(5)21/h2-3,20-21H,1H2
• InChI Key: KZMAWKHGXPFBSI-UHFFFAOYSA-N
• SMILES: C1=C(C(=C(C(=C1Cl)Cl)Cl)O)CC2=C(C(=CC(=C2Cl)Cl)Cl)O
• synonyms: 6-(2-Hydroxy-3,5,6-trichlorobenzyl)-2,3,4-trichlorophenol

Description

Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- is a chemical compound that has been widely used in scientific research. It is a derivative of phenol and has been used in various fields, including medicine, agriculture, and environmental science.

Mechanism Of Action

The mechanism of action of Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- is not fully understood. However, it is believed to act by disrupting the cell membrane of microorganisms, leading to their death. It is also thought to inhibit the activity of enzymes involved in the biosynthesis of essential cellular components.

Biochemical And Physiological Effects

Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- has been shown to have both biochemical and physiological effects. It has been found to be toxic to a wide range of microorganisms, including bacteria, fungi, and viruses. In addition, it has been shown to have antioxidant properties and to be capable of scavenging free radicals.

Advantages And Limitations For Lab Experiments

Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- has several advantages for lab experiments. It is readily available, relatively inexpensive, and easy to handle. However, it also has some limitations. It is highly toxic and must be handled with care. In addition, its use is restricted in some countries due to environmental concerns.

Future Directions

There are several future directions for the use of Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]-. One area of research is the development of new pesticides and fungicides based on this compound. Another area of research is the synthesis of new compounds based on Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- with improved properties. Finally, there is a need for further research into the mechanism of action and the biochemical and physiological effects of this compound.
Conclusion:
In conclusion, Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- is a chemical compound that has been extensively used in scientific research. It has been shown to have both biochemical and physiological effects and has several advantages for lab experiments. However, its use is also restricted in some countries due to environmental concerns. There are several future directions for the use of this compound, including the development of new pesticides and fungicides and the synthesis of new compounds with improved properties. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- can be synthesized using various methods. One of the most common methods is the reaction of phenol with chloral hydrate in the presence of hydrochloric acid. The reaction produces 2,3,4-trichloro-6-hydroxybenzaldehyde, which is then reacted with 2,3,5-trichlorobenzyl chloride to produce the final product.

Scientific Research Applications

Phenol, 2,3,4-trichloro-6-[(2,3,5-trichloro-6-hydroxyphenyl)methyl]- has been extensively used in scientific research. It has been used as a pesticide, antifungal agent, and as a disinfectant. It has also been used in the synthesis of other compounds and as a reagent in various chemical reactions.